6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

• IUPAC Name: 4-methyl-2-oxo-6-propan-2-yl-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C10H12N2O/c1-6(2)9-4-7(3)8(5-11)10(13)12-9/h4,6H,1-3H3,(H,12,13)
• InChI Key: XGMBLZDBCNWGCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=C1)C(C)C)C#N
• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol

Description

6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, also known as IMODC, is a chemical compound with potential applications in the field of medicinal chemistry. The compound belongs to the class of dihydropyridines, which have been extensively studied for their pharmacological properties. IMODC has attracted attention due to its unique chemical structure and potential as a lead compound for drug discovery.

Mechanism of Action

The exact mechanism of action of 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is not fully understood, but several studies have suggested that it may act through multiple pathways. One proposed mechanism involves the inhibition of the NF-κB signaling pathway, which plays a key role in inflammation and cancer progression. 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has been reported to have several biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase, which can protect cells from oxidative stress. 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has also been shown to reduce the expression of pro-inflammatory cytokines such as TNF-α and IL-6, which can contribute to the development of chronic inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is its potential as a lead compound for drug discovery. Its unique chemical structure and pharmacological properties make it an attractive target for the development of new anticancer drugs. However, one limitation of 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is its low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

Several future directions can be explored for the development of 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile as a potential drug candidate. One area of focus could be the optimization of its chemical structure to improve its pharmacological properties, such as solubility and bioavailability. Another direction could be the investigation of its potential as a combination therapy with other anticancer drugs. Additionally, further studies are needed to elucidate the exact mechanism of action of 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile and its potential applications in other disease areas.

Scientific Research Applications

6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has been investigated for its potential applications in the field of medicinal chemistry. Several studies have reported its pharmacological properties, including its antioxidant, anti-inflammatory, and anticancer activities. 6-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising lead compound for the development of new anticancer drugs.